Cas no 2227627-04-3 (1-Bromo-2-fluoro-3-isopropoxy-5-methylbenzene)

• Product Name: 1-Bromo-2-fluoro-3-isopropoxy-5-methylbenzene
• CAS No: 2227627-04-3
• MF: C₁₀H₁₂BrFO
• MW: 247.10
• CID: 5076674
• Update Time: 2026-03-01

1-Bromo-2-fluoro-3-isopropoxy-5-methylbenzene Chemical and Physical Properties

Names and Identifiers

• 1-Bromo-2-fluoro-3-isopropoxy-5-methylbenzene

• Inchi： 1S/C10H12BrFO/c1-6(2)13-9-5-7(3)4-8(11)10(9)12/h4-6H,1-3H3
• InChI Key： ILLUQPVXZPTBMI-UHFFFAOYSA-N
• SMILES： O(C1C=C(C)C=C(Br)C=1F)C(C)C

Additional information on 1-Bromo-2-fluoro-3-isopropoxy-5-methylbenzene

Introduction to 1-Bromo-2-fluoro-3-isopropoxy-5-methylbenzene (CAS No. 2227627-04-3)

1-Bromo-2-fluoro-3-isopropoxy-5-methylbenzene, identified by its CAS number 2227627-04-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This aromatic benzene derivative features a unique structural configuration, incorporating bromine, fluorine, and isopropoxy substituents, which endows it with distinct chemical properties and potential applications in drug development. The compound's molecular structure not only makes it an intriguing subject for synthetic chemists but also positions it as a valuable intermediate in the synthesis of more complex molecules.

The presence of a bromine atom at the 1-position and a fluorine atom at the 2-position enhances the electrophilic aromatic substitution reactions, making it a versatile building block for further functionalization. Additionally, the isopropoxy group at the 3-position and the methyl group at the 5-position contribute to steric and electronic effects that influence its reactivity and interactions with biological targets. These structural features are particularly relevant in the design of novel therapeutic agents, where precise control over molecular architecture is crucial for achieving desired pharmacological outcomes.

In recent years, there has been growing interest in exploring the pharmacological potential of halogenated aromatic compounds due to their ability to modulate biological pathways effectively. The combination of bromine and fluorine in 1-Bromo-2-fluoro-3-isopropoxy-5-methylbenzene suggests that it may exhibit properties such as enhanced binding affinity, improved metabolic stability, or altered selectivity compared to its unsubstituted counterparts. These attributes make it an attractive candidate for further investigation in the development of small-molecule drugs targeting various diseases.

One of the most compelling aspects of this compound is its utility as a key intermediate in multi-step synthetic routes. Researchers have leveraged its reactive sites to introduce additional functional groups or to construct more elaborate molecular frameworks. For instance, palladium-catalyzed cross-coupling reactions can be employed to incorporate aryl or vinyl moieties, while nucleophilic aromatic substitutions can be used to replace bromine or fluorine atoms with other functional groups. Such transformations have enabled the synthesis of diverse derivatives with tailored properties for drug discovery purposes.

The pharmaceutical industry has increasingly recognized the importance of structural diversity in medicinal chemistry. 1-Bromo-2-fluoro-3-isopropoxy-5-methylbenzene exemplifies how strategic substitution patterns can lead to compounds with unique pharmacological profiles. Its incorporation into drug candidates has shown promise in preclinical studies, where it has demonstrated potential activity against various biological targets. These findings underscore the compound's significance as a tool compound in academic and industrial research settings.

Advances in computational chemistry have further enhanced our understanding of how structural modifications influence biological activity. Molecular modeling studies have been instrumental in predicting binding interactions between 1-Bromo-2-fluoro-3-isopropoxy-5-methylbenzene and target proteins, providing insights into its mechanism of action. Such simulations have guided experimental efforts, optimizing synthetic routes and improving yields of biologically active derivatives. The integration of computational methods with traditional synthetic approaches has accelerated the discovery process, making compounds like this one more accessible for therapeutic development.

The role of 1-Bromo-2-fluoro-3-isopropoxy-5-methylbenzene extends beyond its use as a synthetic intermediate; it also serves as a model system for studying electronic effects and steric influences on aromatic systems. Its unique substitution pattern allows researchers to investigate how different functional groups interact within a single molecular framework, providing valuable data for developing general principles in medicinal chemistry. This compound's versatility has made it a cornerstone in numerous research projects aimed at uncovering new therapeutic strategies.

In conclusion, 1-Bromo-2-fluoro-3-isopropoxy-5-methylbenzene (CAS No. 2227627-04-3) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and broad applicability. Its role as a key intermediate, combined with its potential pharmacological activity, positions it as a valuable asset in drug discovery efforts. As research continues to uncover new applications for halogenated aromatic compounds, 1-Bromo-2-fluoro-3-isopropoxy-5-methylbenzene will undoubtedly remain at the forefront of medicinal chemistry innovation.